Cas no 2138202-36-3 (Isoquinoline, 3-chloro-6,7,8-trifluoro-)

• Product Name: Isoquinoline, 3-chloro-6,7,8-trifluoro-
• CAS No: 2138202-36-3
• MF: C₉H₃ClF₃N
• MW: 217.575031518936
• CID: 5263994
• Update Time: 2025-06-15

Isoquinoline, 3-chloro-6,7,8-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-chloro-6,7,8-trifluoro-

• Inchi： 1S/C9H3ClF3N/c10-7-2-4-1-6(11)9(13)8(12)5(4)3-14-7/h1-3H
• InChI Key： IOVBTUCHDMXUKJ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(F)C(F)=C2F)C=C(Cl)N=1

Additional information on Isoquinoline, 3-chloro-6,7,8-trifluoro-

Introduction to 3-Chloro-6,7,8-Trifluoroisoquinoline (CAS No. 2138202-36-3)

3-Chloro-6,7,8-trifluoroisoquinoline (CAS No. 2138202-36-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds with a wide range of biological activities and potential therapeutic applications. The presence of chlorine and trifluoromethyl groups in its structure imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The isoquinoline scaffold is well-known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The introduction of halogen substituents, such as chlorine and fluorine, can significantly enhance the pharmacological properties of these compounds. In the case of 3-chloro-6,7,8-trifluoroisoquinoline, the trifluoromethyl groups are particularly noteworthy due to their influence on the compound's lipophilicity, metabolic stability, and binding affinity to target proteins.

Recent studies have highlighted the potential of 3-chloro-6,7,8-trifluoroisoquinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antitumor activity against several cancer cell lines. The researchers found that 3-chloro-6,7,8-trifluoroisoquinoline selectively inhibited the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In another study published in the European Journal of Medicinal Chemistry in 2022, researchers explored the neuroprotective effects of 3-chloro-6,7,8-trifluoroisoquinoline. The results indicated that this compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The chemical synthesis of 3-chloro-6,7,8-trifluoroisoquinoline has also been extensively studied. A notable synthetic route involves the condensation of 2-chloro-5-trifluoromethylbenzaldehyde with an appropriate amine followed by cyclization under acidic conditions. This method provides a high yield and purity of the desired product, making it suitable for large-scale production.

The physicochemical properties of 3-chloro-6,7,8-trifluoroisoquinoline are well-characterized. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for formulation into various dosage forms for preclinical and clinical studies.

In terms of safety and toxicity profiles, preliminary studies have shown that 3-chloro-6,7,8-trifluoroisoquinoline is generally well-tolerated at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects. Preclinical toxicology studies are currently underway to evaluate its safety margin and identify any potential risks associated with its use.

The future prospects for 3-chloro-6,7,8-trifluoroisoquinoline are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce its clearance rate. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index and minimize off-target effects.

In conclusion, 3-chloro-6,7,8-trifluoroisoquinoline (CAS No. 2138202-36-3) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.